N-(5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)-4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)benzamide

• IUPAC Name: N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide
• InChI: InChI=1S/C21H17ClN4O5S/c1-26(13-15-5-4-12-30-15)32(28,29)16-10-8-14(9-11-16)19(27)23-21-25-24-20(31-21)17-6-2-3-7-18(17)22/h2-12H,13H2,1H3,(H,23,25,27)
• InChI Key: BWPAIEXFJXFOHJ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CO1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CC=CC=C4Cl
• Molecular Formula: C21H17ClN4O5S
• Molecular Weight: 472.9 g/mol

Description

N-(5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)-4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C21H17ClN4O5S and its molecular weight is 472.9. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Research into similar compounds with structural elements akin to N-(5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)-4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)benzamide has shown potential in anticancer applications. For instance, a series of substituted benzamides were synthesized and evaluated for their anticancer activity against various cancer cell lines, demonstrating moderate to excellent efficacy in comparison to the reference drug, etoposide (Ravinaik et al., 2021). This suggests that structurally related compounds could have promising anticancer properties.

Antiplasmodial Activities

Compounds structurally related to the specified molecule have been assessed for their antiplasmodial activities, revealing significant activity against different strains of Plasmodium falciparum, the causative agent of malaria. The activity depended on the nature of the acyl moiety, with benzamides showing promising activity. This indicates potential applications in malaria treatment or prevention (Hermann et al., 2021).

Antimycobacterial Screening

New derivatives with a similar structural framework have been synthesized and tested for their antimycobacterial activity against Mycobacterium tuberculosis. Some compounds exhibited significant activity, suggesting potential for development as antitubercular agents (Nayak et al., 2016).

Antimicrobial Evaluation

Compounds with the 1,3,4-oxadiazole moiety have been synthesized and evaluated for their antimicrobial activity against various bacterial strains, including Gram-positive and Gram-negative bacteria, as well as fungal strains. This research area opens up potential applications in developing new antimicrobial agents (Kapadiya et al., 2020).